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Compound of Interest

Compound Name: 4'-tert-Butylacetophenone

Cat. No.: B192730

Application Note: This document provides a detailed protocol for the laboratory-scale synthesis
of 4'-tert-butylacetophenone, a key intermediate in the production of various pharmaceuticals
and fragrances.[1][2][3] The primary method described is the Friedel-Crafts acylation of tert-
butylbenzene, a robust and well-established electrophilic aromatic substitution reaction.[4][5]
This protocol is intended for researchers, scientists, and professionals in drug development
and organic synthesis.

Overview

4'-tert-Butylacetophenone, also known as 1-[4-(tert-butyl)phenyllethanone, is a para-
substituted acetophenone.[2] The synthesis is achieved through the acylation of tert-
butylbenzene with acetyl chloride in the presence of a Lewis acid catalyst, typically anhydrous
aluminum chloride.[4][6] The reaction proceeds via the formation of an acylium ion, which then
acts as an electrophile in the aromatic substitution reaction.[4][5]

Physicochemical Properties
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Property Value Reference
Molecular Formula C12H160 [7]
Molecular Weight 176.26 g/mol [8]
Appearance .Cok.)rless to light yellow clear 8]
liquid

Boiling Point 107-108 °C at 5 mmHg [2][9]
Melting Point 17-18 °C [2][9]
Density 0.964 g/mL at 25 °C [2][9]
Refractive Index (n D2°) 1.520 - 1.522 [2][6]

Insoluble in water; soluble in
B organic solvents like ether,
Solubility [3][10]
chloroform, and acetone.[3]

[10]

Reaction Scheme

The overall reaction for the synthesis of 4'-tert-butylacetophenone is as follows:

tert-Butylbenzene + Acetyl Chloride AICIs 4'-tert-Butylacetophenone + HCI

Click to download full resolution via product page

Caption: Friedel-Crafts acylation of tert-butylbenzene.

Experimental Protocol

This protocol is based on a literature procedure for the synthesis of 4'-tert-
butylacetophenone.[6]

Materials and Reagents
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Molar Mass ( g/mol

Reagent | Quantity Moles
Anhydrous Aluminum
_ 133.34 514 ¢ 3.85
Chloride
Acetyl Chloride 78.50 302 g 3.85
tert-Butylbenzene 134.22 469 g 3.50
Carbon Tetrachloride 153.82 2L
35% Hydrochloric Acid  36.46 150 mL
Water 18.02 500 mL
Ice 1.7 kg
Equipment
o 5L three-necked round-bottom flask
Mechanical stirrer
Dropping funnel
Thermometer
Cooling bath (ice-salt or cryocooler)
Separatory funnel
« Distillation apparatus
e Standard laboratory glassware
Procedure
Reaction Setup and Acylation:
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» To a5 L three-necked flask equipped with a mechanical stirrer, dropping funnel, and
thermometer, add 2 L of carbon tetrachloride and 514 g (3.85 mol) of anhydrous aluminum
chloride.

e Cool the stirred suspension to below 10 °C using a cooling bath.

o Slowly add 302 g (3.85 mol) of acetyl chloride via the dropping funnel over a period of 1
hour, ensuring the temperature remains below 10 °C.

 After the addition is complete, cool the reaction mixture to below 5 °C.

e Add 469 g (3.5 mol) of tert-butylbenzene dropwise over 3 hours, maintaining the temperature
below 5 °C.

e Once the addition of tert-butylbenzene is complete, continue stirring the reaction mixture for
an additional hour without cooling, allowing it to slowly warm to room temperature.

Work-up and Purification:

o Prepare a mixture of 500 mL of water, 1.7 kg of ice, and 150 mL of 35% hydrochloric acid in
a large beaker or flask.

o Carefully and slowly pour the reaction mixture into the ice-acid mixture with vigorous stirring.
This step is highly exothermic and will release HCI gas; perform in a well-ventilated fume
hood.

o Transfer the quenched mixture to a large separatory funnel and separate the organic layer.
e Wash the organic phase with water until it is neutral to litmus paper.

o Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate or
magnesium sulfate).

« Filter to remove the drying agent.

» Remove the solvent (carbon tetrachloride) by distillation.
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¢ The resulting residue is the crude 4'-tert-butylacetophenone. The reported yield of the
crude product is 600 g.[6]

Visual Workflow
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1. Set up reaction flask with AICIs and CCla

\4

2. Cool mixture to < 10 °C

\4

3. Add acetyl chloride dropwise over 1 hr

\4

4. Cool mixture to <5 °C

\4

5. Add tert-butylbenzene dropwise over 3 hrs

\4

6. Stir for 1 hr without cooling

\4

7. Quench reaction in ice/HCl/water

\4

8. Separate organic layer

Y

9. Wash organic layer to neutrality

\4

10. Dry organic layer

\4

11. Distill off solvent

Y

Obtain 4'-tert-Butylacetophenone

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis.
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Safety Precautions

Hazard Identification:
o 4'-tert-Butylacetophenone: Flammable liquid and vapor.[8]

o Acetyl Chloride: Highly flammable liquid and vapor. Causes severe skin burns and eye
damage. Reacts violently with water.

e Aluminum Chloride: Causes severe skin burns and eye damage. Reacts violently with water.

« tert-Butylbenzene: Flammable liquid and vapor. May be fatal if swallowed and enters
airways.

» Carbon Tetrachloride: Toxic if swallowed, in contact with skin, or if inhaled. May cause
damage to organs through prolonged or repeated exposure. Suspected of causing cancer.

e Hydrochloric Acid: Causes severe skin burns and eye damage. May cause respiratory
irritation.

Personal Protective Equipment (PPE):
o Wear appropriate protective eyeglasses or chemical safety goggles.[11]
o Wear appropriate protective gloves and clothing to prevent skin exposure.[11]

e Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits
are exceeded or if irritation or other symptoms are experienced.[11][12]

Handling and Storage:

All manipulations should be carried out in a well-ventilated chemical fume hood.[11]

Keep containers tightly closed in a dry and well-ventilated place.[11]

Keep away from heat, sparks, open flames, and hot surfaces.[8][11] No smoking.[8]

Use non-sparking tools and take precautionary measures against static discharges.[8][11]
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e Store in a flammable liquid storage area.[13]

e Incompatible materials include strong bases, strong acids, and oxidizing agents.[11]
Disposal:

» Dispose of contents and container to an approved waste disposal plant.[8][14]

Conclusion

The Friedel-Crafts acylation of tert-butylbenzene provides an effective method for the
laboratory-scale synthesis of 4'-tert-butylacetophenone. Adherence to the detailed protocol
and safety precautions is crucial for a successful and safe synthesis. The final product can be
used as an intermediate in various chemical syntheses.[2][3][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CN1927809A - Preparation method of t-butylphenyl acetic acid - Google Patents
[patents.google.com]

. 4'-tert-Butylacetophenone | 943-27-1 [chemicalbook.com]
. 4'-tert-Butylacetophenone CAS#: 943-27-1 [m.chemicalbook.com]

2
3
e 4. archive.nptel.ac.in [archive.nptel.ac.in]
5. Friedel-Crafts Acylation [sigmaaldrich.com]
6. prepchem.com [prepchem.com]
7. p-tert-Butylacetophenone | C12H160 | CID 13669 - PubChem [pubchem.ncbi.nim.nih.gov]

o 8. 4'-tert-Butylacetophenone | 943-27-1 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

e 9.943-27-1 CAS MSDS (4'-tert-Butylacetophenone) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR22079_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC308740010&productDescription=4+-TERT-BUTYLACETOPHENON+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/p/B6460
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.benchchem.com/product/b192730?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3443929.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3443929_EN.htm
https://www.solubilityofthings.com/1-4-tert-butylphenylethanone
https://www.benchchem.com/product/b192730?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/CN1927809A/en
https://patents.google.com/patent/CN1927809A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3443929.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3443929_EN.htm
https://archive.nptel.ac.in/content/storage2/courses/104103071/module7/lec18/2.html
https://www.sigmaaldrich.com/IE/en/technical-documents/technical-article/chemistry-and-synthesis/organic-reaction-toolbox/friedel-crafts-acylation
https://prepchem.com/4-tert-butylacetophenone/
https://pubchem.ncbi.nlm.nih.gov/compound/13669
https://www.tcichemicals.com/OP/en/p/B6460
https://www.tcichemicals.com/OP/en/p/B6460
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3443929.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3443929.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

 10. solubilityofthings.com [solubilityofthings.com]

e 11. fishersci.com [fishersci.com]

e 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 13. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 14. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Synthesis of 4'-tert-Butylacetophenone: A Laboratory
Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192730#laboratory-scale-synthesis-of-4-tert-
butylacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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